6-Chloro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one

• IUPAC Name: 6-chloro-3-(4-methoxyphenyl)sulfonyl-1H-quinolin-4-one
• InChI: InChI=1S/C16H12ClNO4S/c1-22-11-3-5-12(6-4-11)23(20,21)15-9-18-14-7-2-10(17)8-13(14)16(15)19/h2-9H,1H3,(H,18,19)
• InChI Key: ASZFJTHWFNKDEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=CNC3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C16H12ClNO4S
• Molecular Weight: 349.8 g/mol

Description

6-Chloro-3-(4-methoxybenzenesulfonyl)-1,4-dihydroquinolin-4-one, or 6-C4MBSQ, is a synthetic compound derived from quinoline and benzenesulfonyl. It is primarily used in scientific research applications, such as enzymology, biochemistry, and pharmacology. This compound has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.

Scientific Research Applications

6-C4MBSQ has been studied for its potential applications in scientific research. It has been used as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2), and as a tool to study the mechanism of action of various biochemical pathways. It has also been studied for its potential applications in drug discovery and development.

Mechanism of Action

6-C4MBSQ is believed to act as an enzyme inhibitor by binding to the active site of the enzyme and preventing it from binding its substrate. This inhibition of enzyme activity can lead to a decrease in the production of certain biochemical compounds, such as prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
6-C4MBSQ has been studied for its effects on biochemical and physiological processes. It has been shown to inhibit the production of prostaglandins, which can lead to a decrease in inflammation and pain. It has also been studied for its potential to modulate the activity of certain hormones, such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

The use of 6-C4MBSQ in lab experiments has several advantages. It is relatively easy to synthesize, and its enzyme-inhibiting properties make it a useful tool for studying biochemical pathways. However, it is important to note that 6-C4MBSQ is a synthetic compound, and its effects on humans are not yet fully understood. Therefore, it is important to use caution when using this compound in experiments involving humans.

Future Directions

The potential applications of 6-C4MBSQ are still being explored. It has been studied for its potential to modulate the activity of certain hormones, as well as its potential to be used in drug discovery and development. Additionally, further research is needed to better understand its effects on biochemical and physiological processes in humans.

Synthesis Methods

6-C4MBSQ can be synthesized by a reaction between 4-methoxybenzenesulfonyl chloride and 1,4-dihydroquinolin-4-one. This reaction is typically performed in anhydrous acetonitrile at room temperature. The product is then isolated by filtration and purified by column chromatography.